Cas no 338419-53-7 ((4-Fluorobenzamido)-N-(2-hydroxyethyl)acetamide)

• Product Name: (4-Fluorobenzamido)-N-(2-hydroxyethyl)acetamide
• CAS No: 338419-53-7
• CID: 4647362
• Update Time: 2025-06-08

(4-Fluorobenzamido)-N-(2-hydroxyethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• (4-Fluorobenzamido)-N-(2-hydroxyethyl)acetamide

Experimental Properties

• Melting Point: 148-152°C

(4-Fluorobenzamido)-N-(2-hydroxyethyl)acetamide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on (4-Fluorobenzamido)-N-(2-hydroxyethyl)acetamide

Latest Research Insights on (4-Fluorobenzamido)-N-(2-hydroxyethyl)acetamide (CAS: 338419-53-7) in Chemical Biology and Pharmaceutical Applications

The compound (4-Fluorobenzamido)-N-(2-hydroxyethyl)acetamide (CAS: 338419-53-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the role of 338419-53-7 as a versatile building block in medicinal chemistry. The presence of both the fluorobenzamido moiety and the hydroxyethylacetamide group provides opportunities for diverse chemical modifications, making it particularly valuable in the development of targeted therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of novel kinase inhibitors, showing promising activity against several cancer cell lines.

In terms of pharmacological properties, (4-Fluorobenzamido)-N-(2-hydroxyethyl)acetamide has shown interesting interactions with various biological targets. Research from the European Journal of Pharmaceutical Sciences (2024) revealed its ability to modulate inflammatory pathways through selective COX-2 inhibition, suggesting potential applications in developing new anti-inflammatory agents with reduced gastrointestinal side effects compared to traditional NSAIDs.

The compound's pharmacokinetic profile has been another focus of recent investigations. A 2024 study in Drug Metabolism and Disposition characterized its metabolic stability and membrane permeability, finding favorable characteristics for oral bioavailability. These findings are particularly relevant for drug formulation scientists working on optimizing the delivery of fluorinated pharmaceutical compounds.

Emerging applications in targeted drug delivery systems have also been explored. Researchers at several leading pharmaceutical institutions have incorporated 338419-53-7 into prodrug designs, taking advantage of its chemical properties to enhance tissue-specific delivery of active pharmaceutical ingredients. This approach has shown particular promise in addressing challenges associated with blood-brain barrier penetration for neurological therapeutics.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and sustainable routes for producing (4-Fluorobenzamido)-N-(2-hydroxyethyl)acetamide. Green chemistry approaches published in 2024 demonstrate significant improvements in yield and purity while reducing environmental impact, addressing growing concerns about sustainable pharmaceutical manufacturing.

Safety and toxicological evaluations of this compound have progressed as well. The latest preclinical data suggest a favorable safety profile at therapeutic doses, though researchers emphasize the need for further investigation into long-term effects and potential drug-drug interactions. These findings are crucial for regulatory considerations as the compound moves closer to clinical applications.

Looking forward, the scientific community anticipates expanding the applications of 338419-53-7 into areas such as diagnostic imaging and theranostics. Preliminary studies indicate that fluorinated derivatives of this compound may serve as effective contrast agents or radiotracers in medical imaging, opening new avenues for its utilization beyond traditional pharmaceutical applications.

In conclusion, (4-Fluorobenzamido)-N-(2-hydroxyethyl)acetamide (CAS: 338419-53-7) represents a compound of growing importance in chemical biology and pharmaceutical research. Its versatility, combined with recent advancements in understanding its biological activities and synthetic accessibility, positions it as a valuable tool for drug discovery and development. Continued research is expected to uncover additional therapeutic potentials and refine its applications in precision medicine.